Cas no 860176-33-6 (Tricyclo[2.2.1.02,6]heptane-3,3-diol,formate (6CI))

• Product Name: Tricyclo[2.2.1.02,6]heptane-3,3-diol,formate (6CI)
• CAS No: 860176-33-6
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 718125
• PubChem ID: 57354836
• Update Time: 2025-04-19

Tricyclo[2.2.1.02,6]heptane-3,3-diol,formate (6CI) Chemical and Physical Properties

Names and Identifiers

• Tricyclo[2.2.1.02,6]heptane-3,3-diol,formate (6CI)
• formic acid,1,2,4,5,6,7-hexahydrotricyclo[2.2.1.0^2,6]heptane-3,3-diol
• DTXSID70722742
• Formic acid--tricyclo[2.2.1.0~2,6~]heptane-3,3-diol (1/1)
• 860176-33-6

• Inchi： 1S/C7H10O2.CH2O2/c8-7(9)3-1-4-5(2-3)6(4)7;2-1-3/h3-6,8-9H,1-2H2;1H,(H,2,3)
• InChI Key： SFXWNXTUMZWESO-UHFFFAOYSA-N
• SMILES： OC1(C2CC3C(C2)C31)O.OC=O

Computed Properties

• Exact Mass: 172.07355886g/mol
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids